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Compound of Interest

Compound Name: Oxamyl

CAS No.: 23135-22-0

Cat. No.: B033474

Get Quote

Abstract: This document provides a comprehensive technical guide for researchers, scientists,

and agricultural professionals on the strategic use of Oxamyl within Integrated Pest

Management (IPM) frameworks. Oxamyl, a potent carbamate pesticide, offers broad-spectrum

control of nematodes, insects, and mites.[1][2] Its systemic activity makes it a valuable tool for

protecting a variety of agricultural crops.[3][4] However, its high acute toxicity and

environmental considerations necessitate meticulous planning and adherence to strict

protocols for safe and effective use.[1][2] These notes detail the biochemical mechanism of

Oxamyl, provide field-validated application protocols for key crops, outline essential safety and

environmental handling procedures, and describe analytical methods for efficacy validation and

residue monitoring.

Scientific Foundation: Understanding Oxamyl
Chemical & Physical Properties
Oxamyl (IUPAC name: N,N-dimethyl-2-methylcarbamoyloxyimino-2-(methylthio)acetamide) is

an oxime carbamate insecticide, nematicide, and acaricide.[2] It is a white crystalline solid with

a slight sulfurous odor and is characterized by its high solubility in water, a property that

contributes to its systemic uptake by plants and its potential for environmental mobility.[2][3]
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Property Value Source

Chemical Formula C₇H₁₃N₃O₃S [3]

Molecular Weight 219.26 g/mol [2][5]

Water Solubility 280 g/L (25°C) [2]

Soil Half-life 4 to 28 days (field conditions) [1][6]

EPA Toxicity Class Class I (Highly Toxic) [1]

Regulatory Status
Restricted Use Pesticide

(USA); Not Approved (EU)
[1][7][8]

Mechanism of Action: Acetylcholinesterase Inhibition
Oxamyl's pesticidal activity stems from its function as a potent and reversible inhibitor of the

enzyme acetylcholinesterase (AChE).[2][3][9] In a healthy nervous system, the

neurotransmitter acetylcholine (ACh) is released into the synapse to transmit a nerve impulse.

AChE rapidly hydrolyzes ACh to terminate the signal.

Oxamyl mimics the structure of ACh and binds to the active site of AChE, causing

carbamylation of the enzyme.[2][7] This inactivation of AChE leads to an accumulation of ACh

in the synaptic cleft, resulting in continuous, uncontrolled nerve firing.[9] This hyperexcitation of

the nervous system leads to paralysis and ultimately, the death of the target pest.[9] The

reversibility of this inhibition in carbamates is faster than that of organophosphates, though the

acute toxicological effects remain severe.[5][7]
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Caption: Mechanism of Acetylcholinesterase (AChE) inhibition by Oxamyl.

Role in Integrated Pest Management (IPM)
IPM is an ecosystem-based strategy that focuses on long-term prevention of pests through a

combination of techniques such as biological control, habitat manipulation, modification of

cultural practices, and use of resistant varieties. Pesticides are used only after monitoring

indicates they are needed according to established guidelines, and treatments are made with

the goal of removing only the target organism.

Oxamyl's role in an IPM program is as a targeted chemical control option, particularly valuable

for its post-emergence nematicidal activity.[4][10] Unlike pre-plant fumigants, foliar-applied

Oxamyl is translocated downward to the root system, allowing for the control of nematode

populations after the crop has been established.[4] This systemic action also targets sucking

and chewing insects simultaneously, reducing the need for multiple product applications.[10]

The decision to use Oxamyl should be based on a clear economic threshold determined by

rigorous pest scouting and population monitoring. Its use must be integrated with other non-

chemical control methods and rotated with pesticides from different chemical groups (Oxamyl
is IRAC Group 1A) to mitigate the development of resistance.[9][11]
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Caption: Decision-making workflow for incorporating Oxamyl into an IPM program.
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Application Protocols
Successful application of Oxamyl requires precise adherence to label directions regarding

rates, timing, and water volume to ensure efficacy while minimizing non-target exposure. The

following protocols are synthesized from field data and product labels for common use cases.

General Application Requirements:

pH of Spray Water: Oxamyl degrades rapidly in alkaline conditions.[2][12] Spray water must

be buffered to a pH of 5.0-6.0 before adding Oxamyl.[11][13]

Plant Health: Apply only to actively growing, non-stressed crops to ensure optimal systemic

translocation. Reduced efficacy may occur if plants are under drought, heat, or waterlogged

stress.[11][14]

Restricted Use: Oxamyl is a Restricted Use Pesticide (RUP) and may only be purchased

and applied by certified applicators or persons under their direct supervision.[1][15]

Protocol: Foliar Application for Nematode and Insect
Control in Potatoes
Target Pests: Root-Knot Nematodes (Meloidogyne spp.), Aphids.[11][13] Causality: Foliar

application leverages Oxamyl's systemic properties to translocate the active ingredient to the

roots for nematode control while simultaneously protecting foliage from aphids. This dual action

is a key benefit in IPM.[4]

Step-by-Step Methodology:

Pre-Application: It is recommended to fumigate the soil before planting with a registered

fumigant, especially in fields with a history of heavy nematode infestation.[13][14]

Timing of First Application: Apply the first spray one week after crop emergence.[13]

Preparation of Spray Mixture: a. Fill the spray tank to half its volume with water. b. Buffer the

water to a pH of 5.0-6.0 using a suitable agent. c. Add the required amount of Oxamyl 310

SL (or equivalent formulation) to the tank. d. Agitate the mixture and fill the tank to the final

required volume.
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First Application Rate: Apply 250 L of spray mixture per hectare.[13][14]

Timing of Second Application: Apply a second spray 4 weeks after the first application.[13]

Second Application Rate: Increase the spray volume to 600 L of spray mixture per hectare to

ensure adequate coverage of the larger plant canopy.[13][14]

Contingent Third Application: In cases of heavy infestation, a third application of 600 L/ha

may be necessary 3 to 4 weeks after the second spray.[11][13]

Pre-Harvest Interval (PHI): Maintain a 40-day pre-harvest interval.[11]

Protocol: Foliar Application for Nematode Control in
Groundnuts (Peanuts)
Target Pest: Groundnut Pod Nematode (Ditylenchus destructor).[11] Causality: Application

must be timed to coincide with the commencement of peg formation, the stage at which the

developing pods become vulnerable to nematode attack. Thorough wetting is crucial for

absorption and translocation to the target site.

Step-by-Step Methodology:

Timing: Apply at the commencement of peg formation (for the 'Sellie' variety, this is

approximately 60 days after planting).[11][14]

Preparation of Spray Mixture: Follow the same pH buffering and mixing procedure as

described in Protocol 3.1.

Application Rate: Apply at least 250 L of spray mixture per hectare.[11]

Coverage: Ensure thorough wetting of the foliage to maximize systemic uptake.

Pre-Harvest Interval (PHI): Maintain an 80-day pre-harvest interval.[11]

Summary of Application Rates for Various Crops
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Crop
Target
Pest(s)

Application
Rate
(Formulatio
n)

Application
Timing &
Notes

PHI (Days) Source

Potatoes

Root-Knot

Nematodes,

Aphids

800 mL / 100

L water

1st spray 1

week post-

emergence

(250 L/ha),

2nd spray

after 4 weeks

(600 L/ha).

40 [11][13]

Groundnuts

Groundnut

Pod

Nematode

1.2 L / 100 L

water

Apply at

commencem

ent of peg

formation

(min 250

L/ha).

80 [11]

Pineapples
Root-Knot

Nematodes

320 mL / 100

L water

Start at root

formation

(500 L/ha), 5

repeat

applications

at 4-week

intervals.

120 [11]

Tomatoes
Root-Knot

Nematodes

800 mL / 100

L water

Drench

seedbeds

pre-

transplant;

foliar spray 2

weeks post-

transplant

(250 L/ha),

repeat after 3

weeks (500

L/ha).

21 [13][14]
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Cotton

Nematodes,

Lygus bugs,

Thrips,

Aphids

0.5 - 1.0 lb

a.i./acre

Post-

emergence

foliar or soil

application.

N/A [9][16]

Cucurbits

Nematodes,

Leafminers,

Aphids

0.5 - 1.0 lb

a.i./acre

At-plant soil

application or

post-

emergence

foliar/drip

application.

N/A [10]

Safety, Handling, and Environmental Protocols
Oxamyl is highly toxic to humans and non-target organisms.[1][3] Strict adherence to safety

protocols is mandatory.

Personal Protective Equipment (PPE)
When handling, mixing, or applying Oxamyl, the following PPE must be worn:

Chemical-resistant gloves (impervious rubber)[11]

Protective clothing and boots[11]

Chemical safety goggles or face shield[11][17]

Respiratory protection (full-face respirator) if exposure limits are exceeded or in poorly

ventilated areas.[17][18]

Handling and Storage
Prohibitions: Do not eat, drink, or smoke when using this product.[11][17]

Ventilation: Use only outdoors or in a well-ventilated area.[17]

Storage: Store under lock and key, away from food, feedstuffs, and heat sources, in a cool,

well-ventilated place.[11][18]
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Deactivation: Excess spray mixture can be deactivated by adding 2.5 kg of sodium

carbonate per 100 L of remaining mixture.[11]

First Aid
Oxamyl is a cholinesterase inhibitor. Atropine is antidotal.

If Swallowed: Get emergency medical help immediately. Rinse mouth.[11][17]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Get emergency

medical help immediately.[11][17]

If on Skin: Take off contaminated clothing immediately. Rinse skin with plenty of water.[11]

[17]

If in Eyes: Rinse cautiously with water for several minutes.[11]

Environmental Risk Mitigation
Toxicity: Oxamyl is highly toxic to birds, mammals, bees, and aquatic life.[3][9][18]

Bees: Do not apply this product or allow it to drift to blooming crops or weeds if bees are

visiting the treatment area.[19]

Aquatic Systems: Do not contaminate water sources. Oxamyl is mobile in soil and has the

potential to leach into groundwater, particularly in vulnerable soils.[1][3][12] Avoid release to

the environment.[11]

Spray Drift: Use coarse droplet sizes and maintain low boom height to minimize spray drift to

adjacent areas.[9]

Analytical and Validation Protocols
For research and quality control, standardized methods for analyzing residues and efficacy are

essential.

Protocol: Residue Analysis in Soil and Water via
LC/MS/MS
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Objective: To quantify residues of Oxamyl and its primary metabolite, Oxamyl oxime.[20][21]

[22] Causality: This protocol provides a self-validating system for monitoring the environmental

fate of Oxamyl and ensuring compliance with regulatory limits. The use of LC/MS/MS provides

high specificity and sensitivity, allowing for detection at parts-per-billion (ppb) levels.[20][21]

Step-by-Step Methodology:

Sample Collection: Collect representative soil or water samples from the study area. Store

samples at ≤ -10°C until analysis.

Standard Preparation: Prepare stock solutions (e.g., 100 µg/mL) of certified Oxamyl and

Oxamyl oxime reference standards in acetonitrile.[20][23] Create a series of calibration

standards through serial dilution.

Sample Extraction (Soil): a. Weigh approximately 13 g of a homogenized soil sample.[21] b.

Mix with silica gel.[21] c. Extract using an Accelerated Solvent Extractor (ASE) with an

acidified organic solvent.[21]

Sample Preparation (Water): a. Take a 10 mL aliquot of the water sample.[20] b. Acidify the

aliquot with an aqueous formic acid solution. No further concentration or cleanup is typically

required.[20]

Extract Processing: a. Concentrate the soil extract under a gentle stream of nitrogen. b.

Dilute to a final known volume with the appropriate solvent. c. Filter the final extract through

a 0.2 µm PTFE syringe filter prior to injection.[21]

LC/MS/MS Analysis: a. Column: C18 reverse-phase LC column. b. Mobile Phase: Gradient

elution using a mixture of water and acetonitrile with a formic acid modifier. c. Detection: Use

a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode. Select

specific precursor/product ion transitions for Oxamyl and Oxamyl oxime for quantification

and confirmation.

Quantification: Calculate the concentration in the original sample by comparing the peak

area of the analyte to the calibration curve generated from the reference standards.[20] The

limit of quantitation (LOQ) is typically around 1.0 ppb.[20]
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Caption: General workflow for Oxamyl residue analysis using LC/MS/MS.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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